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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596066 Get Quote

These application notes provide a comprehensive guide for the quantitative analysis of

enhydrin, a major bioactive sesquiterpene lactone found in the leaves of Smallanthus

sonchifolius (yacon), using High-Performance Liquid Chromatography (HPLC). This

methodology is crucial for researchers, scientists, and professionals in drug development and

quality control of herbal medicine.

Introduction
Enhydrin is a sesquiterpene lactone known for its potential anti-diabetic properties.[1] Accurate

and precise quantification of enhydrin in yacon leaf extracts and other matrices is essential for

quality control, standardization of herbal products, and further pharmacological research. HPLC

with UV detection is a reliable and widely used method for this purpose.[1][2] This document

outlines a validated HPLC method for the simultaneous determination of enhydrin and a related

compound, uvedalin.

Experimental Protocols
Sample Preparation: Extraction from Yacon Leaves
A rinse extraction method is effective for extracting enhydrin from the glandular trichomes on

the leaf surface.[1]

Protocol:

Weigh 100 g of dried yacon leaves.
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Rinse the leaves with chloroform for 1-2 minutes.

Filter the resulting solution.

Evaporate the solvent from the filtrate using a rotary evaporator to obtain a thick extract.

Dissolve the extract in 35 mL of methanol.

Slowly add 15 mL of distilled water to the methanol solution to precipitate out less soluble

compounds.

Separate the precipitate and evaporate the filtrate to yield the final extract for HPLC analysis.

[3]

HPLC Method
A validated reversed-phase HPLC-UV method has been established for the quantification of

enhydrin.[1][2]

Chromatographic Conditions:

Parameter Condition

Column C18 (250 mm x 4.6 mm, 5 µm particle size)[2][3]

Mobile Phase 60% Water and 40% Acetonitrile[2][3]

Flow Rate 1.0 mL/min[2][3]

Detection UV at 210 nm[2][3]

Run Time 30 minutes[2][3]

Quantitative Data Summary
The following tables summarize the validation parameters for the HPLC method for enhydrin

analysis, as established by published research.

Table 1: Method Validation Parameters for Enhydrin Analysis[2]
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Parameter Result

Linearity (R²) > 0.9999

Limit of Detection (LOD) 0.52 µg/mL

Limit of Quantification (LOQ) 1.57 µg/mL

Accuracy (Recovery %) 101.46%

Precision (Repeatability %RSD) 0.30%

Table 2: Enhydrin Content in Yacon Leaf Extracts[2]

Extract Source Enhydrin Content (%)

Ykal extract 1.67%

Ycin extract 1.26%

Experimental Workflow Diagram
The following diagram illustrates the key steps in the HPLC analysis of enhydrin from sample

preparation to data analysis.
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Caption: Workflow for HPLC Analysis of Enhydrin.
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Conclusion
The described HPLC method is linear, precise, and accurate, making it suitable for the routine

quality control analysis of enhydrin in yacon leaf extracts and derived products.[1][2] Adherence

to these protocols will ensure reliable and reproducible results for research and development

purposes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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